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Compound of Interest

Compound Name: JNJ-42165279 dihydrochloride

Cat. No.: B8295929 Get Quote

Researchers and laboratory personnel must adhere to stringent safety protocols when handling

JNJ-42165279 dihydrochloride, a potent fatty acid amide hydrolase (FAAH) inhibitor.[1][2][3]

[4][5] Due to its potential pharmacological activity and the general hazards associated with

potent chemical compounds, a comprehensive approach to personal protective equipment

(PPE), handling, and disposal is mandatory to ensure personnel safety and prevent

environmental contamination. While a specific Safety Data Sheet (SDS) for JNJ-42165279
dihydrochloride is not publicly available, general safety data for similar hydrochloride and

dihydrochloride salts indicate risks of harm if swallowed, skin and eye irritation, and potential

respiratory irritation.[6][7]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is crucial to minimize exposure. The following table

summarizes the recommended PPE for various stages of handling JNJ-42165279
dihydrochloride.
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Task Stage
Required Personal Protective Equipment
(PPE)

Unpacking and Initial Handling

Nitrile or neoprene gloves (double-gloving

recommended), disposable gown or lab coat,

safety glasses with side shields or chemical

splash goggles, and an N95 respirator or higher.

[8][9]

Weighing and Aliquoting (in a ventilated

enclosure)

Double nitrile gloves, disposable gown, safety

goggles, and a face shield. A powered air-

purifying respirator (PAPR) may be necessary

for handling larger quantities or for extended

periods.[10][11]

Solution Preparation and Use

Double nitrile gloves, disposable gown, and

safety goggles. All work should be conducted

within a certified chemical fume hood.

Spill Cleanup

Chemical-resistant gloves (e.g., butyl rubber),

disposable coveralls, shoe covers, safety

goggles, and a full-face respirator with

appropriate cartridges.[8]

Waste Disposal
Nitrile gloves, disposable gown, and safety

glasses.

Operational Plan and Handling Procedures
Engineering Controls:

All manipulations of solid JNJ-42165279 dihydrochloride, including weighing and stock

solution preparation, must be performed in a certified chemical fume hood, a glove box, or a

similar ventilated enclosure to minimize inhalation exposure.[10]

For highly potent compounds, consider the use of flexible containment glove bags for

dispensing operations to further reduce exposure risk.[10]

Procedural Steps:
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Preparation: Before handling, ensure all necessary PPE is readily available and in good

condition. Designate a specific area for handling the compound.

Weighing: Use a dedicated, calibrated analytical balance within a ventilated enclosure.

Handle with care to avoid generating dust.

Solubilization: JNJ-42165279 dihydrochloride is soluble in DMSO and ethanol.[2][3] When

preparing solutions, add the solvent slowly to the solid to avoid splashing.

Storage: Store the solid compound at -20°C for long-term stability.[2] Solutions should be

stored as recommended by experimental protocols, typically in tightly sealed containers at

low temperatures.

Decontamination: After handling, decontaminate all surfaces, glassware, and equipment with

an appropriate solvent (e.g., ethanol) followed by a cleaning agent. Dispose of all cleaning

materials as hazardous waste.

Disposal Plan
The disposal of JNJ-42165279 dihydrochloride and any materials contaminated with it must

be managed as hazardous waste in accordance with federal, state, and local regulations.[12]

[13]

Waste Segregation and Collection:

Solid Waste: Unused or expired solid JNJ-42165279 dihydrochloride, as well as

contaminated items such as weigh boats, pipette tips, and gloves, should be collected in a

dedicated, clearly labeled, leak-proof hazardous waste container.[12][14]

Liquid Waste: All solutions containing JNJ-42165279 dihydrochloride should be collected in

a separate, labeled, and sealed hazardous liquid waste container.

Sharps Waste: Needles and syringes used for handling solutions must be disposed of in a

designated sharps container labeled as "HAZARDOUS DRUG WASTE ONLY".[12]

Labeling and Storage:
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All waste containers must be clearly labeled with "Hazardous Drug Waste" and the specific

chemical name.[12][13]

Store hazardous waste in a secure, designated area away from general laboratory traffic

while awaiting pickup by a licensed hazardous waste disposal company.[12]

Disposal Method:

Engage a certified hazardous waste disposal vendor for the final disposal of all waste

containing JNJ-42165279 dihydrochloride.[13] Common disposal methods for such

compounds include incineration or secure landfilling for materials that cannot be incinerated.

[13] Maintain records of all hazardous waste generated and disposed of.[15][16]

Visualized Workflow for Handling JNJ-42165279
Dihydrochloride
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Workflow for Safe Handling of JNJ-42165279 Dihydrochloride

Preparation
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10. Arrange for Professional Disposal
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Caption: A logical workflow for the safe handling of JNJ-42165279 dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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